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Get Quote

Executive Summary
N-cyclohexyl-3-phenylpropanamide (N-CHP) is a lipophilic amide structurally characterized

by a phenylpropyl tail and a cyclohexyl head group. It functions primarily as a hydrophobic

anchor in drug design. Unlike "lock-and-key" inhibitors that target deep enzymatic pockets, N-

CHP mimics the hydrophobic side chains of amino acids (specifically Phenylalanine and

Leucine), allowing it to disrupt flat, hydrophobic protein-protein interfaces.

Key Biological Identity:

Primary Mechanism: Peptidomimetic antagonist of the p53-MDM2 interaction (mimicking the

Phe19-Trp23-Leu26 triad).

Secondary Activity: Modulator of TRP channels (TRPM8/TRPV1) due to structural homology

with carboxamide cooling agents.
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Chemical Role: Stable intermediate for Ugi-multicomponent reactions in fragment-based

drug discovery (FBDD).

Target Profile & Mechanism of Action
Primary Target: MDM2-p53 Interface
The oncogene MDM2 negatively regulates the tumor suppressor p53 by binding to its

transactivation domain. N-CHP derivatives function as "anchor" molecules that competitively

inhibit this interaction.

Mechanism: The cyclohexyl group of N-CHP mimics the indole ring of Trp23 or the phenyl

ring of Phe19 on p53, filling the deep hydrophobic cleft on the surface of MDM2. The

phenylpropyl chain extends into the Leu26 sub-pocket.

Performance vs. Alternatives:

Vs. Nutlin-3 (Gold Standard): N-CHP derivatives (e.g., benzimidazolone analogs) show

comparable

values (2–5 µM) to early Nutlin analogs but possess distinct solubility profiles and lack the
imidazoline core, reducing specific metabolic liabilities.

Vs. Peptide Inhibitors: N-CHP is non-peptidic, offering superior proteolytic stability

compared to p53-derived peptides (e.g., PMI).

Secondary Target: TRP Channels (Sensory Cross-
Reactivity)
N-CHP shares a high degree of structural similarity with N-substituted p-menthane-3-

carboxamides (e.g., WS-3), which are potent TRPM8 agonists (cooling agents).

Cross-Reactivity Risk: High. The amide linker and cyclohexyl moiety can activate TRPM8

(cooling) or TRPV1 (burning) depending on the linker length.

Implication: In topical formulations, N-CHP may induce sensory effects (tingling/cooling) as

an off-target response.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparative Performance Analysis
The following table contrasts N-CHP (as a scaffold) with established ligands for its primary

targets.

Feature N-CHP Scaffold
Nutlin-3 (MDM2

Inhibitor)

WS-3 (TRPM8

Agonist)

Chemical Class Hydrophobic Amide Imidazoline
Menthane

Carboxamide

Primary Target
MDM2 (Hydrophobic

Pocket)

MDM2 (p53 binding

site)

TRPM8

(Transmembrane)

Binding Affinity (

)

~2–10 µM (Derivative

dependent)
90 nM ~3.7 µM

Selectivity
Moderate (binds

hydrophobic clefts)
High (MDM2 specific) High (TRPM8 specific)

Metabolic Stability
High (Amidase

resistant)

Moderate (CYP3A4

substrate)
High

Cross-Reactivity

Proteases

(Chymotrypsin), TRP

channels

Bcl-2 (weak), CYP

enzymes
TRPV1 (weak)

Pathway Visualization: MDM2 Inhibition
The following diagram illustrates the mechanism by which N-CHP derivatives antagonize the

p53-MDM2 interaction, leading to apoptosis in cancer cells.
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Caption: Mechanism of N-CHP derivatives disrupting the MDM2-p53 complex to restore

apoptotic signaling.

Experimental Protocols
Protocol A: Fluorescence Polarization (FP) Assay for
MDM2 Binding
Objective: Quantify the cross-reactivity (

) of N-CHP derivatives against the MDM2 protein. Principle: Competitive displacement of a
fluorescently labeled p53 peptide from recombinant MDM2.

Reagents:
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Recombinant Human MDM2 (GST-tagged, residues 1–118).

Fluorescent Probe: 5-FAM-labeled p53 peptide (Sequence: 5-FAM-RFMDYWEGL-NH2).

Assay Buffer: PBS, 0.05% Tween-20, 1 mM DTT.

Workflow:

Preparation: Dilute MDM2 protein to 10 nM in Assay Buffer.

Titration: Prepare a serial dilution of N-CHP (0.1 nM to 100 µM) in DMSO (final DMSO <

2%).

Incubation: Mix 10 µL MDM2, 10 µL 5-FAM-peptide (5 nM final), and 1 µL N-CHP solution in

a black 384-well plate.

Equilibration: Incubate for 30 minutes at room temperature in the dark.

Measurement: Read Fluorescence Polarization (Ex: 485 nm, Em: 535 nm) on a multimode

plate reader (e.g., Tecan Infinite).

Analysis: Plot mP vs. [Inhibitor]. Fit to a sigmoidal dose-response equation to determine

. Calculate

using the Cheng-Prusoff equation.

Protocol B: Calcium Imaging for TRP Channel Cross-
Reactivity
Objective: Assess off-target activation of TRPM8 (cooling) or TRPV1 (heat) receptors.

Workflow:

Cell Line: HEK293 cells stably expressing human TRPM8 or TRPV1.

Dye Loading: Incubate cells with Fura-2 AM (2 µM) for 45 min at 37°C.

Baseline: Perfuse cells with standard Tyrode’s solution (2 mL/min).
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Challenge: Apply N-CHP (10 µM) for 30 seconds.

Controls:

Positive (TRPM8): Menthol (100 µM).

Positive (TRPV1): Capsaicin (1 µM).

Detection: Monitor ratio of fluorescence at 340/380 nm excitation. A ratio increase >20% of

positive control indicates significant cross-reactivity.

Synthesis & Cross-Reactivity Logic
The synthesis of N-CHP often utilizes the Ugi Multicomponent Reaction, which allows for rapid

library generation. The diagram below details the synthesis logic and potential cross-reactivity

nodes.
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Caption: Synthesis pathway and downstream biological reactivity nodes for N-CHP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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